Cas no 1738-76-7 (4-methylbenzene-1-sulfonic acid; benzyl 2-aminoacetate)
1738-76-7 structure
Product Name:4-methylbenzene-1-sulfonic acid; benzyl 2-aminoacetate
CAS No:1738-76-7
MF:C16H19NO5S
MW:337.390763521194
MDL:MFCD00035425
CID:41916
PubChem ID:6451311
Update Time:2025-04-18
4-methylbenzene-1-sulfonic acid; benzyl 2-aminoacetate Chemical and Physical Properties
Names and Identifiers
-
- glycine benzyl ester toluene-4-sulfonate
- Glycine benzyl ester p-toluenesulfonate
- H-Gly-OBzl . p-tosylate
- H-Gly-OBzl*Tos
- Glycine Benzylester PTS
- H-Gly-OBzl-TosOH
- H-Gly-OBzl.Tos
- L-GLYCINE BENZYL ESTER P-TOLUENESULFONATE SALT
- H-GLY-OBZL P-TOSYLATE
- H-GLY-OBZL TOS
- H-GLY-OBZL TOSOH
- GLY-OBZL TOS
- GLY-OBZL TSOH
- GLYCINE-OBZL P-TOSYLATE
- GLYCINE BENZYL ESTER 4-TOLUENESULFONATE
- Glycine benzyl ester p-toluenesulfonate salt
- Benzyl glycinate p-toluenesulfonate
- H-Gly-OBzl.TosOH
- Aminoacetic acid benzyl ester toluene-4-sulfonic acid salt
- H-Gly-OBzl · p-tosylate
- H-Gly-OBzl·TosOH
- H-Gly-OBzl•TosOH
- Benzyl glycinate p-toluenesulfonate salt
- D-Glucuronic acid
- Glycine benzyl ester tosylate
- H-Gly-OBzl·Tos
- H-Gly-OBzl·Tos-OH
- Gly-OBzl·TosOH
- Einecs 217-094-6
- H-Gly-OBzl•H-Gly-OBzl-tosylate
- Benzyl glycinate p-t
- O-Benzylglycine toluene-p-sulphonate
- Gly-OBzl.TsOH
- Benzyl 2-Aminoacetate 4-Methylbenzenesulfonate
- 4-methylbenzene-1-sulfonic acid; benz
- 4-methylbenzene-1-sulfonic acid; benzyl 2-aminoacetate
- Z56904671
- CS-W011916
- J-010948
- J-300141
- CHEBI:196620
- O-benzylglycine p-toluenesulfonic acid salt
- METHYL4-CHLORO-3,5-DINITROBENZOATE
- F1967-6724
- glycine benzyl ester.p-toluenesulfonate
- AC-14338
- BCP22630
- AM81794
- 1738-76-7
- glycine benzylester p-toluene sulfonic acid salt
- aminoacetic acid benzyl ester tosylate
- AS-12127
- Glycine, phenylmethyl ester, 4-methylbenzenesulfonate (1:1)
- h-gly-obzlp-tosylate
- Gly-OBzl.TosOH
- Gly-OBzl TosOH
- SCHEMBL57630
- A811577
- WJKJXKRHMUXQSL-UHFFFAOYSA-N
- glycine benzyl ester p-toluenesulfonic acid salt
- Q-101817
- EN300-17277
- Glycine benzyl ester p-toluenesulfonate salt, >=99.0% (T)
- benzyl 2-aminoacetate; 4-methylbenzenesulfonic acid;H-Gly-OBzl.TosOH
- 4-methylbenzenesulfonate;(2-oxo-2-phenylmethoxyethyl)azanium
- SY038933
- AKOS001047309
- glycine benzyl ester p-toluene-sulfonate
- Glycine Benzyl Ester, p-Toluenesulfonate
- glycine-benzyl ester 4-toluenesulfonate
- M03020
- A851080
- H-Gly-OBzl. Tos
- GLYCINE BENZYL ESTER P-TOSYLATE
- B0266
- glycine benzyl ester-p-toluenesulfonic acid salt
- FT-0626766
- NS00021751
- Benzyl glycinate 4-methylbenzenesulfonate salt
- MFCD00035425
- benzyl aminoacetate 4-methylbenzenesulfonate
- benzyl 2-aminoacetate;4-methylbenzenesulonic acid
- 114342-15-3
- 80299-93-0
- H-Gly-OBzl.Tos-OH
- o-Benzylglycine toluene-p-sulfonate
- HY-W011200
- DTXSID10169657
- FT-0687345
- AC-8560
- benzyl 2-aminoacetate;4-methylbenzenesulfonic acid
- glycine benzyl ester p-toluenesulphonate
- DB-043961
- BENZYL 2-AMINOACETATE; PARA-TOLUENE SULFONATE
-
- MDL： MFCD00035425
- Inchi： 1S/C9H11NO2.C7H8O3S/c10-6-9(11)12-7-8-4-2-1-3-5-8;1-6-2-4-7(5-3-6)11(8,9)10/h1-5H,6-7,10H2;2-5H,1H3,(H,8,9,10)
- InChI Key： WJKJXKRHMUXQSL-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(C(CN)=O)CC1C=CC=CC=1
- BRN： 3600116
Computed Properties
- Exact Mass: 337.09800
- Monoisotopic Mass: 337.09839388g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 348
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 115
Experimental Properties
- Color/Form: Powder
- Melting Point: 132.0 to 136.0 deg-C
- Boiling Point: 245.5°C at 760 mmHg
- Solubility: methanol: 0.1 g/mL, clear
- Water Partition Coefficient: almost transparency
- PSA: 115.07000
- LogP: 3.71130
- Solubility: Not determined
4-methylbenzene-1-sulfonic acid; benzyl 2-aminoacetate Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： 24/25
- Storage Condition：Store at room temperature
4-methylbenzene-1-sulfonic acid; benzyl 2-aminoacetate Customs Data
- HS CODE：2922499990
- Customs Data：
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
4-methylbenzene-1-sulfonic acid; benzyl 2-aminoacetate Pricemore >>
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4-methylbenzene-1-sulfonic acid; benzyl 2-aminoacetate Suppliers
Amadis Chemical Company Limited
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Audited Supplier
(CAS:1738-76-7)4-methylbenzene-1-sulfonic acid; benzyl 2-aminoacetate
Order Number:A811577
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:55
Price ($):276.0
Email:sales@amadischem.com
4-methylbenzene-1-sulfonic acid; benzyl 2-aminoacetate Related Literature
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Ya-Long Wang,Cheng Fan,Bo Xin,Jian-Ping Zhang,Ting Luo,Ze-Qiang Chen,Qi-Yuan Zhou,Qi Yu,Xiang-Ning Li,Zhen-Li Huang,Chong Li,Ming-Qiang Zhu,Ben Zhong Tang Mater. Chem. Front. 2018 2 1554
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2. Partial molar heat capacities and volumes of aqueous solutions of some peptides that model side-chains of proteinsGavin R. Hedwig J. Chem. Soc. Faraday Trans. 1993 89 2761
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3. Synthesis of novel all-cis-functionalized cyclopropane template-assembled collagen modelsShoko Yamazaki,Mari Sakamoto,Michiko Suzuri,Masamitsu Doi,Takashi Nakazawa,Yuji Kobayashi J. Chem. Soc. Perkin Trans. 1 2001 1870
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1738-76-7)4-methylbenzene-1-sulfonic acid; benzyl 2-aminoacetate
Purity:99%
Quantity:1kg
Price ($):276.0